molecular formula C11H22N2O2 B8363664 8-(Dimethylamino)-1,4-dioxaspiro[4.5]decane-8-methanamine

8-(Dimethylamino)-1,4-dioxaspiro[4.5]decane-8-methanamine

Cat. No. B8363664
M. Wt: 214.30 g/mol
InChI Key: DYFIORYUHRDCLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(Dimethylamino)-1,4-dioxaspiro[4.5]decane-8-methanamine is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-(Dimethylamino)-1,4-dioxaspiro[4.5]decane-8-methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(Dimethylamino)-1,4-dioxaspiro[4.5]decane-8-methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

8-(Dimethylamino)-1,4-dioxaspiro[4.5]decane-8-methanamine

Molecular Formula

C11H22N2O2

Molecular Weight

214.30 g/mol

IUPAC Name

8-(aminomethyl)-N,N-dimethyl-1,4-dioxaspiro[4.5]decan-8-amine

InChI

InChI=1S/C11H22N2O2/c1-13(2)10(9-12)3-5-11(6-4-10)14-7-8-15-11/h3-9,12H2,1-2H3

InChI Key

DYFIORYUHRDCLG-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1(CCC2(CC1)OCCO2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 0.4 g portion of lithium aluminum hydride (LAH) is cooled in 10 ml of diethyl ether under nitrogen atmosphere. Then 2.0 g of 8-cyano-[1,4-dioxaspiro[4.5]dec-8-yl]dimethylamine (U.S. Pat. No. 4,065,573, Example 41, part B) was added over 20 minutes while stirring at room temperature. Then, in turn, there was added 0.4 ml of water, 0.4 ml of 15 percent sodium hydroxide and 1.2 ml of water. The inorganic gel in the mixture was filtered off. The filtrate was dried by evaporation under vacuum. A thin layer chromatography (tlc) sample analysis showed the residue to be largely one spot material. The Nuclear Magnetic Resonance spectrum (NMR) for this material was very good for the above-named chemical intermediate.
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0 (± 1) mol
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10 mL
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2 g
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0.4 mL
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0.4 mL
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1.2 mL
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